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Compound of Interest

Compound Name: 4-tert-Butylstyrene

Cat. No.: B155148

This guide provides a detailed overview of the core physical properties of 4-tert-butylstyrene,
specifically its boiling point and density. It is intended for researchers, scientists, and
professionals in drug development and polymer science who require precise and reliable data
for their work.

Core Physical Properties

4-tert-butylstyrene, also known as p-tert-butylstyrene, is a colorless liquid widely utilized in the
production of polymers and resins.[1] Accurate knowledge of its physical properties is essential
for handling, processing, and application in various scientific and industrial fields.

Data Summary

The key physical properties of 4-tert-butylstyrene are summarized in the table below. These
values are derived from standard literature and chemical supplier data.

Physical Property Value Conditions
Boiling Point 91-92 °C at 9 mmHg
Density 0.875 g/mL at 25 °C

Data sourced from references[2][3][4].
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Experimental Protocols

The determination of these physical properties requires precise and standardized experimental
procedures. Below are detailed methodologies for measuring the boiling point and density of
liquid compounds like 4-tert-butylstyrene.

Boiling Point Determination (Thiele Tube Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For small sample volumes, the Thiele tube method is a common and accurate
technique.

Apparatus:

e Thiele tube

« High-boiling point mineral oll

e Thermometer

e Small test tube (Durham tube)

o Capillary tube (sealed at one end)

e Rubber band

e Heat source (Bunsen burner or microburner)
Procedure:

o Sample Preparation: A small amount (approximately 0.5 mL) of 4-tert-butylstyrene is placed
into the small test tube.

o Capillary Inversion: A capillary tube, with its sealed end up, is placed into the test tube
containing the sample.

e Assembly: The test tube is attached to a thermometer using a small rubber band, ensuring
the sample is level with the thermometer's bulb.
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Heating: The thermometer and tube assembly is inserted into the Thiele tube, which is filled
with mineral oil. The side arm of the Thiele tube is gently heated.[5] The shape of the tube
facilitates the circulation of the oil, ensuring uniform heating.[5]

Observation: As the temperature rises, a stream of bubbles will begin to emerge from the
open end of the capillary tube. Heating is continued until a continuous and vigorous stream
of bubbles is observed.

Cooling and Measurement: The heat source is removed, and the apparatus is allowed to
cool. The boiling point is the temperature at which the liquid just begins to enter the capillary
tube.[5] This is the point where the vapor pressure inside the tube equals the atmospheric
pressure.

Pressure Correction: The atmospheric pressure should be recorded, as the boiling point is
dependent on it. The observed boiling point of 91-92 °C for 4-tert-butylstyrene is reported
at a reduced pressure of 9 mmHg.[2][3][4]

Density Determination

Density is the mass of a substance per unit volume. It is typically determined by measuring the
mass of a precisely known volume of the liquid.

Apparatus:

e Pycnometer (specific gravity bottle) or a graduated cylinder
» Analytical balance

Procedure:

e Mass of Empty Container: The mass of a clean, dry pycnometer or graduated cylinder is
accurately measured using an analytical balance.

o Volume Measurement: The container is filled with a specific volume of 4-tert-butylstyrene. A
pycnometer is designed to hold a very precise volume at a specific temperature, while for a
graduated cylinder, the volume is read from the markings, noting the bottom of the meniscus.

e Mass of Filled Container: The mass of the container filled with the liquid is measured.
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e Calculation: The mass of the liquid is determined by subtracting the mass of the empty
container from the mass of the filled container. The density is then calculated using the
formula: Density = Mass / Volume

o Temperature Control: The temperature at which the measurement is made must be
controlled and recorded, as density is temperature-dependent. The density of 4-tert-
butylstyrene is reported as 0.875 g/mL at 25 °C.[2][3][4]

Visualized Workflow

The following diagram illustrates the logical workflow for the experimental determination of a
liquid's boiling point using the Thiele tube method.
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Start: Prepare Sample Assembly

Mount assembly in Thiele tube
filled with mineral oil

Gently heat the side arm
of the Thiele tube

Observe capillary tube No, continue heating

Is a continuous stream
of bubbles emerging?

Remove heat source and
allow apparatus to cool

Observe the exact temperature when
liquid enters the capillary tube

Record this temperature
as the boiling point

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination via Thiele Tube.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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